molecular formula C21H18NO2P B14925508 {[2-(Benzyloxy)phenyl](phenyl)phosphoryl}acetonitrile

{[2-(Benzyloxy)phenyl](phenyl)phosphoryl}acetonitrile

Cat. No.: B14925508
M. Wt: 347.3 g/mol
InChI Key: PTORJIAWUCMRTH-UHFFFAOYSA-N
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Description

[2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE is an organic compound with a complex structure that includes benzyl, phenyl, phosphoryl, and cyanide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE typically involves multi-step organic reactions. One common method includes the reaction of 2-(benzyloxy)phenol with phenylphosphoryl chloride in the presence of a base to form the intermediate [2-(benzyloxy)phenylphosphoryl]chloride. This intermediate is then reacted with sodium cyanide to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

[2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

[2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE has several applications in scientific research:

Mechanism of Action

The mechanism of action of [2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE involves its interaction with specific molecular targets. The phosphoryl group can form strong bonds with metal ions, while the cyanide group can act as a nucleophile in various biochemical pathways. These interactions can modulate enzyme activity and influence cellular processes .

Properties

Molecular Formula

C21H18NO2P

Molecular Weight

347.3 g/mol

IUPAC Name

2-[phenyl-(2-phenylmethoxyphenyl)phosphoryl]acetonitrile

InChI

InChI=1S/C21H18NO2P/c22-15-16-25(23,19-11-5-2-6-12-19)21-14-8-7-13-20(21)24-17-18-9-3-1-4-10-18/h1-14H,16-17H2

InChI Key

PTORJIAWUCMRTH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=CC=C2P(=O)(CC#N)C3=CC=CC=C3

Origin of Product

United States

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